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Compound of Interest

Compound Name: Zephirol-d7

Cat. No.: B15142805 Get Quote

Zephirol-d7: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Zephirol-d7, a deuterated

analog of Zephirol (benzalkonium chloride). This document is intended for researchers,

scientists, and drug development professionals utilizing Zephirol-d7 as an internal standard in

analytical and pharmacokinetic studies.

Commercial Suppliers and Product Specifications
Zephirol-d7 is available from several commercial suppliers catering to the research and

pharmaceutical industries. The following table summarizes the product specifications from

prominent suppliers. Please note that for the most accurate and up-to-date information, it is

recommended to request a certificate of analysis directly from the supplier.
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Supplier
Product
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Available
Quantitie
s

LGC

Standards

TRC-

Z343002

C₂₁H₃₁D₇C

lN
347.03

>95%

(HPLC)[1]

Not

specified

10 mg, 100

mg[2]

CymitQuim

ica
4Z-Z-183

C₂₁H₃₁D₇N

·Cl
347.03

Not

specified

Not

specified

5mg,

10mg,

25mg,

50mg,

100mg[3]

Pharmaffili

ates

PA STI

087710

C₂₁H₃₁D₇C

lN
347.03

Not

specified

Not

specified

Inquire for

details[4]

Veeprho
Not

specified

C₂₁H₃₁D₇C

lN
347.03

Not

specified

Not

specified

Inquire for

details[5]

Clearsynth
Not

specified

C₂₁H₃₁D₇C

lN
347.03

Not

specified

Not

specified

Inquire for

details

Mechanism of Action of Zephirol (Benzalkonium
Chloride)
Zephirol, as a quaternary ammonium compound, exerts its antimicrobial effect primarily through

the disruption of microbial cell membranes.[6] Its cationic headgroup interacts with the

negatively charged components of the bacterial cell membrane, such as phospholipids and

proteins. The hydrophobic alkyl chain then penetrates the lipid bilayer, leading to a loss of

membrane integrity, leakage of essential cellular contents, and ultimately, cell death.[6]
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Conceptual Mechanism of Action of Zephirol
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Conceptual diagram of Zephirol's antimicrobial mechanism.

Experimental Protocols: Use of Zephirol-d7 as an
Internal Standard in LC-MS/MS Analysis
The following is a representative protocol for the quantification of Zephirol (benzalkonium

chloride) in a biological matrix (e.g., plasma) using Zephirol-d7 as an internal standard with
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is a composite

based on established methods for the analysis of benzalkonium chlorides and the use of

deuterated internal standards.

1. Preparation of Stock and Working Solutions

Zephirol Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of

Zephirol reference standard in methanol.

Zephirol-d7 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve

an appropriate amount of Zephirol-d7 in methanol.

Working Standard Solutions: Prepare a series of working standard solutions of Zephirol by

serial dilution of the stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water) to

create a calibration curve.

Internal Standard Working Solution: Dilute the Zephirol-d7 stock solution with the same

solvent to a final concentration appropriate for spiking samples.

2. Sample Preparation (Protein Precipitation)

To 100 µL of plasma sample, standard, or quality control sample in a microcentrifuge tube,

add 20 µL of the Zephirol-d7 internal standard working solution.

Vortex briefly to mix.

Add 300 µL of acetonitrile (or other suitable protein precipitation solvent) to precipitate

proteins.

Vortex vigorously for 1 minute.

Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Conditions

Liquid Chromatography (LC):
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Column: A C18 reversed-phase column is commonly used (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-

equilibration step.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Zephirol (C12 homolog): Precursor ion (m/z) -> Product ion (m/z) - To be determined

empirically based on the specific instrument.

Zephirol-d7 (C12 homolog): Precursor ion (m/z) -> Product ion (m/z) - To be

determined empirically based on the specific instrument.

Instrument Parameters: Optimize parameters such as declustering potential, collision

energy, and cell exit potential for both the analyte and the internal standard.

4. Data Analysis

Integrate the peak areas for both Zephirol and Zephirol-d7 for all standards, quality control

samples, and unknown samples.

Calculate the peak area ratio of Zephirol to Zephirol-d7.
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Construct a calibration curve by plotting the peak area ratio versus the concentration of the

Zephirol standards.

Determine the concentration of Zephirol in the unknown samples by interpolating their peak

area ratios from the calibration curve.
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LC-MS/MS Workflow for Zephirol Quantification
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Workflow for Zephirol quantification using Zephirol-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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